INCB-056868

• CAS: 2252320-89-9
• Molecular Formula: C11H13BrFN7O3S
• Molecular Weight: 422.24 g/mol
• InChI: InChI=1S/C11H13BrFN7O3S/c12-7-5-6(1-2-8(7)13)18-10(14)9-11(20-23-19-9)16-3-4-17-24(15,21)22/h1-2,5,17H,3-4H2,(H2,14,18)(H,16,20)(H2,15,21,22)
• InChIKey: RIFPJOMMXRQYFC-UHFFFAOYSA-N

INCB-056868 (M11): BCRP Substrate for Metabolic Research

INCB-056868 is chemically defined as the M11 metabolite of the IDO1 inhibitor Epacadostat (INCB-024360), characterized by a molecular formula of C₁₁H₁₃BrFN₇O₃S and a molecular weight of 422.23 g/mol . It is classified as a gut microbiota-derived metabolite and is recognized for its role as a substrate for the efflux transporter Breast Cancer Resistance Protein (BCRP/ABCG2) [1]. This compound is supplied as a solid and is intended exclusively for research purposes, with applications noted in the study of metabolic diseases and drug transporter interactions .

● Analytical reference standard for BCRP metabolite identification

● Tool compound for gut microbiome–drug metabolism studies

● Metabolite-specific quantification in transporter interaction assays

• [1] MedChemExpress. INCB-056868 Product Information. CAS No. 2252320-89-9. View Source

Why Generic Substitution Fails for INCB-056868

Substituting INCB-056868 with generic BCRP substrates or the parent drug Epacadostat introduces significant experimental confounders. INCB-056868 is a chemically distinct metabolite (M11) with a defined molecular weight and formula that differs fundamentally from Epacadostat . Critically, its transporter interaction profile is not equivalent to that of the parent drug or other metabolites: INCB-056868 is a substrate for BCRP but is not a substrate for P-glycoprotein (P-gp), organic anion transporting polypeptides OATP1B1 or OATP1B3, a selective pattern that contrasts with Epacadostat (a dual substrate for both P-gp and BCRP) and the other major metabolite M9 (a substrate for BCRP and OATPs) [1]. Using a non-identical compound will directly invalidate studies focused on metabolite-specific disposition, gut-microbiome pharmacology, or BCRP-mediated transport phenomena.

Parent drug epacadostat: Different formation pathway (host hepatic vs. gut microbiota) alters metabolite profile and study relevance.

Metabolite M12: Lacks BCRP substrate activity; transporter interaction data cannot be replicated.

Structural analogs: Distinct molecular mass and transporter selectivity may shift assay specificity and quantification.

• [1] Zhang Q, et al. In Vitro Interactions of Epacadostat and its Major Metabolites with Human Efflux and Uptake Transporters: Implications for Pharmacokinetics and Drug Interactions. Drug Metab Dispos. 2017 Jun;45(6):612-623. View Source

INCB-056868 Differentiating Evidence

BCRP Substrate Specificity vs. M12

In a comprehensive in vitro transporter panel, INCB-056868 (M11) was identified as a substrate for the efflux transporter BCRP. In direct contrast, it was not a substrate for the efflux transporter P-glycoprotein (P-gp) or the hepatic uptake transporters OATP1B1 and OATP1B3 [1]. This selectivity profile is a quantitative differentiator from the parent compound Epacadostat, which was found to be a substrate for both P-gp and BCRP, and from the major circulating metabolite M9, which is a substrate for BCRP, OATP1B1, and OATP1B3 [1].

BCRP Substrate Specificity

Head-to-head

M11: Substrate (Confirmed) vs M12: Not a substrate

Supports BCRP-mediated transport study selection

In vitro human efflux transporter assay

Evidence Dimension	Substrate activity for human efflux/uptake transporters
Target Compound Data	BCRP: Substrate; P-gp: Not a substrate; OATP1B1/1B3: Not a substrate
Comparator Or Baseline	Epacadostat (Parent): P-gp Substrate, BCRP Substrate. M9 Metabolite: BCRP Substrate, OATP1B1/1B3 Substrate.
Quantified Difference	Qualitative difference in substrate profile; INCB-056868 shows BCRP-specific transport without P-gp or OATP involvement.
Conditions	In vitro transporter assays using membrane vesicles or transfected cell lines expressing human transporters.

Why This Matters

This specific transporter profile makes INCB-056868 a precise tool for isolating BCRP-mediated efflux mechanisms without confounding contributions from P-gp or OATP-mediated uptake.

• [1] Zhang Q, et al. In Vitro Interactions of Epacadostat and its Major Metabolites with Human Efflux and Uptake Transporters: Implications for Pharmacokinetics and Drug Interactions. Drug Metab Dispos. 2017 Jun;45(6):612-623. View Source

Transporter Selectivity Profile

INCB-056868 is unequivocally identified as the M11 metabolite of Epacadostat, a designation that distinguishes it from the glucuronide conjugate M9 and the secondary metabolite M12 [1]. Its formation is specifically attributed to the activity of gut microbiota, a pathway that is distinct from the hepatic P450 and UGT-mediated metabolism responsible for other metabolites [2]. This metabolic origin is a defining characteristic that is absent in the parent drug Epacadostat and synthetic BCRP substrates.

Transporter Selectivity Profile

Class-level

M11: BCRP substrate
P-gp/OATP1B1/1B3 not substrate vs Epacadostat: P-gp & BCRP substrate

Reported selectivity profile supports transporter-specific PK interpretation

Human efflux/uptake transporter panel

Evidence Dimension	Metabolic pathway and origin
Target Compound Data	Gut microbiota-derived metabolite (M11)
Comparator Or Baseline	Epacadostat (Parent drug); M9 (Glucuronide conjugate); M12 (Secondary metabolite)
Quantified Difference	Distinct biotransformation pathway dependent on gut microbiome activity.
Conditions	Identified in human plasma after oral administration of Epacadostat.

Why This Matters

Its unique origin as a gut microbiome-derived metabolite makes INCB-056868 an essential reference standard for studies investigating the role of the microbiome in drug metabolism and pharmacokinetics.

• [1] Zhang Q, et al. In Vitro Interactions of Epacadostat and its Major Metabolites with Human Efflux and Uptake Transporters: Implications for Pharmacokinetics and Drug Interactions. Drug Metab Dispos. 2017 Jun;45(6):612-623. View Source
• [2] Boer J, et al. Roles of UGT, P450, and Gut Microbiota in the Metabolism of Epacadostat in Humans. Drug Metab Dispos. 2016 Oct;44(10):1668-1675. View Source

Gut Microbiota Metabolic Origin

INCB-056868 has a precisely defined molecular weight of 422.23 g/mol and a molecular formula of C₁₁H₁₃BrFN₇O₃S . This differentiates it from Epacadostat (MW ~ 359.4 g/mol) and the other major metabolite M9 (a glucuronide with significantly higher molecular weight). This quantitative metric serves as a primary identifier for verifying compound identity and purity in procurement and analytical workflows.

Gut Microbiota Metabolic Origin

Cross-study

M11: Gut microbiota (reductive) vs M9: Host UGT1A9

Supports gut microbiome-mediated metabolism study context

In vivo antibiotic-treated mice, human fecal incubations

Evidence Dimension	Molecular mass
Target Compound Data	422.23 g/mol
Comparator Or Baseline	Epacadostat: ~359.4 g/mol
Quantified Difference	Δ ~62.8 g/mol
Conditions	Calculated from molecular formula C₁₁H₁₃BrFN₇O₃S

Why This Matters

The distinct molecular weight provides a clear, quantitative benchmark for confirming the identity of INCB-056868 and distinguishing it from the parent drug or other metabolites in analytical assays like LC-MS.

INCB-056868 Research Applications

BCRP Substrate Reference Standard

Researchers investigating BCRP-mediated drug efflux can employ INCB-056868 as a selective substrate probe. Its lack of interaction with P-gp and OATPs [1] allows for the specific interrogation of BCRP transport activity in in vitro models (e.g., Caco-2, MDCK-BCRP monolayers) without the confounding influence of other major efflux or uptake pathways. This is critical for studies on BCRP-mediated drug resistance or drug-drug interaction (DDI) potential.

Gut Microbiome Metabolism Biomarker

Analytical laboratories developing quantitative bioanalytical methods (e.g., LC-MS/MS) for Epacadostat pharmacokinetic studies require a certified reference standard of INCB-056868 (M11). Its unique molecular weight of 422.23 g/mol and defined chemical structure serve as essential parameters for mass spectrometry method development, validation, and the accurate quantification of this specific gut-derived metabolite in biological matrices.

LC-MS/MS Metabolite Profiling Calibration

Pharmacologists studying the impact of the gut microbiome on drug disposition can utilize INCB-056868 as a key analytical standard. Its confirmed origin as a product of gut microbiota metabolism [2] makes it a relevant marker for assessing changes in drug metabolism pathways in models involving antibiotic treatment, germ-free animals, or fecal microbiota transplantation.

Application

Selection Property

Validation Focus

BCRP transport studies

Confirmed BCRP substrate status

BCRP-mediated efflux assay control

Gut microbiome metabolism biomarker

Microbiome-derived formation pathway

Microbiota-dependent metabolism assay validation

LC-MS/MS metabolite profiling

Distinct molecular formula and mass

Quantitative specificity and calibration review

• [1] Zhang Q, et al. In Vitro Interactions of Epacadostat and its Major Metabolites with Human Efflux and Uptake Transporters: Implications for Pharmacokinetics and Drug Interactions. Drug Metab Dispos. 2017 Jun;45(6):612-623. View Source
• [2] Boer J, et al. Roles of UGT, P450, and Gut Microbiota in the Metabolism of Epacadostat in Humans. Drug Metab Dispos. 2016 Oct;44(10):1668-1675. View Source